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Compound of Interest

Compound Name: Aluminum;titanium

CAS No.: 12004-78-3

Cat. No.: B077228

Get Quote

Aluminum-titanium based alloys, particularly those containing a third element (X), are of

significant interest for high-performance applications in aerospace, automotive, and biomedical

fields.[1][2] The addition of a third element allows for the tailoring of properties such as

strength-to-weight ratio, high-temperature performance, and biocompatibility.[2][3] The

exploration of these ternary systems involves a synergistic approach combining experimental

investigations with thermodynamic modeling to understand and predict phase equilibria and

material properties.[4]

Quantitative Data on Al-Ti-X Ternary Systems
The properties of Al-Ti-X alloys are highly dependent on their composition and processing

history. This section summarizes key quantitative data for several investigated systems.

Phase Transformation Temperatures
The temperatures at which phase transformations occur are critical for designing heat

treatment processes and understanding the high-temperature capabilities of these alloys. The

addition of a third element can significantly alter these transformation temperatures.
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O: Orthorhombic phase (Ti2AlNb), (βTi)o: Ordered body-centered cubic titanium, αTi:

Hexagonal close-packed titanium

Lattice Parameters of Constituent Phases
The lattice parameters of the different phases present in Al-Ti-X alloys are fundamental

crystallographic data that can be determined using X-ray diffraction (XRD). These parameters

are influenced by the elemental composition of the phase.
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Mechanical Properties
The mechanical behavior of Al-Ti-X alloys is a primary focus of their development. Properties

such as hardness and tensile strength are highly sensitive to the microstructure, which is

controlled by composition and heat treatment.
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HPT: High-Pressure Torsion

Experimental Protocols
The exploration of Al-Ti-X ternary systems relies on a suite of well-defined experimental

procedures for synthesis, processing, and characterization.

Alloy Synthesis: Arc Melting
A common method for producing high-purity Al-Ti-X alloys is vacuum arc melting.[12][13]

Material Preparation: High-purity elemental constituents (e.g., 99.9% pure Ti, Al, and X) are

weighed to the desired stoichiometry.[12]

Melting Chamber Preparation: The arc melter chamber is evacuated to a high vacuum (e.g.,

10⁻⁵ mbar) and backfilled with a high-purity inert gas, such as argon, multiple times to create

an oxygen-free environment.[2][12]

Melting Process: An electric arc is struck between a non-consumable tungsten electrode and

the raw materials placed in a water-cooled copper hearth.[12] The high temperature of the

arc melts the elements together.

Homogenization: To ensure a chemically homogeneous ingot, the solidified button is flipped

and re-melted several times (typically 3-5 times).[2][12]

Heat Treatment
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Heat treatment is crucial for controlling the microstructure and, consequently, the mechanical

properties of Al-Ti-X alloys.[14]

Solution Treatment: This involves heating the alloy to a specific temperature within a single-

phase or two-phase region to dissolve certain phases and create a more homogeneous solid

solution.[14] The sample is held at this temperature for a duration sufficient for

homogenization and then rapidly cooled (quenched), often in water, to retain the high-

temperature phase constitution at room temperature.[14]

Aging (Precipitation Hardening): Following solution treatment, the alloy is heated to a lower

temperature and held for a specific time.[14] This allows for the controlled precipitation of

fine, dispersed secondary phases within the matrix, which can significantly increase the

strength and hardness of the material.[14]

Microstructural Characterization
Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDS): SEM

is used to visualize the microstructure of the alloys, revealing features like grain size, phase

morphology, and the presence of defects.[15] EDS is employed for qualitative and quantitative

chemical analysis of the different phases observed in the SEM, providing compositional

information for each phase.[15][16]

X-ray Diffraction (XRD): XRD is the primary technique for identifying the crystalline phases

present in the alloys.[17][18]

Sample Preparation: Samples are typically ground and polished to a smooth, flat surface.

Data Acquisition: A monochromatic X-ray beam (commonly Cu Kα radiation) is directed at

the sample, and the diffracted X-rays are detected at various angles (2θ).[17]

Phase Identification: The resulting diffraction pattern, a plot of intensity versus 2θ, serves as

a fingerprint for the material's crystal structure. The peak positions and intensities are

compared to reference databases (e.g., ICDD) to identify the phases present.[18] It is

relatively straightforward to distinguish between the α (HCP), β (BCC), and α" (orthorhombic)

phases due to their different crystal structures.[19]

Mechanical Testing
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Hardness Testing: Vickers microhardness testing is commonly used to measure the resistance

of a material to localized plastic deformation. A diamond indenter of a specific geometry is

pressed into the polished surface of the sample with a known load for a set duration.[1] The

size of the resulting indentation is then measured to calculate the hardness value.

Tensile Testing: Tensile tests are performed to determine key mechanical properties such as

yield strength, ultimate tensile strength, and ductility (elongation).[20] The procedure is often

governed by standards such as ASTM E8/E8M.[20][21][22] A standardized specimen is pulled

at a constant rate of extension until it fractures.[23] The applied load and the elongation of the

specimen are continuously monitored to generate a stress-strain curve, from which the

mechanical properties are derived.[20]

Computational Modeling: The CALPHAD Approach
The CALPHAD (CALculation of PHAse Diagrams) method is a powerful computational tool

used to model the thermodynamic properties of multicomponent systems and predict phase

diagrams.[4][24]

Thermodynamic Database Development: The Gibbs free energy of each individual phase is

described as a function of composition, temperature, and pressure using mathematical

models.[4] These models are based on thermodynamic data from constituent binary and

ternary systems, which are critically evaluated from experimental data.

Gibbs Energy Minimization: For a given overall composition, temperature, and pressure, the

stable phase equilibrium is determined by minimizing the total Gibbs free energy of the

system.[4]

Phase Diagram Calculation: By repeating this minimization process over a range of

compositions and temperatures, various types of phase diagrams (e.g., isothermal sections,

isoplethal sections, liquidus projections) can be calculated.[4]

The CALPHAD approach significantly accelerates the alloy design process by enabling the

prediction of phase equilibria and guiding experimental efforts.[25]

Visualizations
Logical Workflow for Al-Ti-X Ternary Alloy Development
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Caption: Workflow for the development and characterization of Al-Ti-X ternary alloys.

Experimental Characterization Workflow
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Caption: A typical experimental workflow for the characterization of Al-Ti-X alloys.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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